Cas no 1525231-18-8 (2-(3-Ethylthiophen-2-yl)piperidine)
2-(3-Ethylthiophen-2-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1525231-18-8
- 2-(3-ethylthiophen-2-yl)piperidine
- EN300-1732008
- 2-(3-Ethylthiophen-2-yl)piperidine
-
- Inchi: 1S/C11H17NS/c1-2-9-6-8-13-11(9)10-5-3-4-7-12-10/h6,8,10,12H,2-5,7H2,1H3
- InChI Key: YNRDDXAXJSEUEW-UHFFFAOYSA-N
- SMILES: S1C=CC(CC)=C1C1CCCCN1
Computed Properties
- Exact Mass: 195.10817072g/mol
- Monoisotopic Mass: 195.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 40.3Ų
2-(3-Ethylthiophen-2-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1732008-0.05g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 0.05g |
$1807.0 | 2023-09-20 | ||
| Enamine | EN300-1732008-0.1g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 0.1g |
$1893.0 | 2023-09-20 | ||
| Enamine | EN300-1732008-0.25g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 0.25g |
$1980.0 | 2023-09-20 | ||
| Enamine | EN300-1732008-0.5g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 0.5g |
$2066.0 | 2023-09-20 | ||
| Enamine | EN300-1732008-1.0g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 1g |
$2152.0 | 2023-05-23 | ||
| Enamine | EN300-1732008-2.5g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 2.5g |
$4216.0 | 2023-09-20 | ||
| Enamine | EN300-1732008-5.0g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 5g |
$6239.0 | 2023-05-23 | ||
| Enamine | EN300-1732008-10.0g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 10g |
$9252.0 | 2023-05-23 | ||
| Enamine | EN300-1732008-1g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 1g |
$2152.0 | 2023-09-20 | ||
| Enamine | EN300-1732008-5g |
2-(3-ethylthiophen-2-yl)piperidine |
1525231-18-8 | 5g |
$6239.0 | 2023-09-20 |
2-(3-Ethylthiophen-2-yl)piperidine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 2-(3-Ethylthiophen-2-yl)piperidine
Recent Advances in the Study of 2-(3-Ethylthiophen-2-yl)piperidine (CAS: 1525231-18-8) in Chemical Biology and Pharmaceutical Research
The compound 2-(3-Ethylthiophen-2-yl)piperidine (CAS: 1525231-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 2-(3-Ethylthiophen-2-yl)piperidine as a key intermediate in the synthesis of novel bioactive molecules. Its piperidine core and thiophene moiety make it a versatile scaffold for the development of compounds targeting central nervous system (CNS) disorders, including neurodegenerative diseases and psychiatric conditions. Researchers have explored its potential as a modulator of neurotransmitter systems, particularly in relation to dopamine and serotonin receptors.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in modulating dopamine D2 receptors, suggesting its potential application in the treatment of Parkinson's disease and schizophrenia. The study utilized advanced molecular docking simulations and in vitro assays to characterize the compound's binding affinity and selectivity profile. These findings open new avenues for the development of more targeted and effective CNS therapeutics.
Another significant development comes from recent pharmacokinetic studies investigating the metabolic stability and bioavailability of 2-(3-Ethylthiophen-2-yl)piperidine derivatives. Research published in Drug Metabolism and Disposition (2024) revealed that structural modifications to the piperidine ring can significantly enhance the compound's metabolic stability while maintaining its biological activity. This discovery is particularly important for overcoming the challenges associated with blood-brain barrier penetration in CNS drug development.
The compound has also shown promise in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of 2-(3-Ethylthiophen-2-yl)piperidine exhibit potent inhibitory activity against specific protein kinases involved in tumor progression. These findings suggest potential applications in targeted cancer therapy, particularly for malignancies with dysregulated kinase signaling pathways.
From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes for producing 2-(3-Ethylthiophen-2-yl)piperidine and its derivatives. A 2023 publication in Organic Process Research & Development described a novel catalytic system that significantly improves the yield and purity of the compound while reducing environmental impact through greener synthetic protocols.
Looking forward, the unique structural features of 2-(3-Ethylthiophen-2-yl)piperidine continue to inspire innovative research directions. Current investigations are exploring its potential in drug repurposing, combination therapies, and as a molecular probe for studying receptor-ligand interactions. The compound's versatility and demonstrated biological activities position it as a valuable tool in both basic research and applied pharmaceutical development.
In conclusion, the growing body of research on 2-(3-Ethylthiophen-2-yl)piperidine (CAS: 1525231-18-8) underscores its importance in contemporary chemical biology and drug discovery. The compound's diverse pharmacological profile and synthetic accessibility make it a promising candidate for further development across multiple therapeutic areas. Future studies will likely focus on optimizing its pharmacological properties and exploring novel applications in precision medicine.
1525231-18-8 (2-(3-Ethylthiophen-2-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)